Cas no 2171883-06-8 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid
• CAS No: 2171883-06-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6313586
• PubChem ID: 165539815
• Update Time: 2025-06-12

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid
• 2-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylcyclohexyl]formamido}oxy)acetic acid
• EN300-1485427
• 2171883-06-8

• Inchi： 1S/C27H32N2O6/c1-16-23(13-12-22(27(16,2)3)25(32)29-35-15-24(30)31)28-26(33)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PCPJZGHGOKBOHF-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C(C)C1(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NOCC(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid

Introduction to 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic Acid (CAS No. 2171883-06-8)

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid, identified by its CAS number 2171883-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid is characterized by its complex arrangement of functional groups. The presence of a fluorenylmethoxycarbonyl group (Fmoc) and a formamido moiety suggests its utility in peptide synthesis and modification, which is a critical aspect of modern drug design. Additionally, the 2,2,3-trimethylcyclohexyl group contributes to the steric hindrance and lipophilicity of the molecule, influencing its solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The CAS no. 2171883-06-8 compound has been explored for its potential role in inhibiting key enzymes and receptors involved in cancer progression. Preliminary studies have indicated that this molecule may exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in tumor cells. These findings have opened up new avenues for further investigation into its therapeutic potential.

The synthesis of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of protective groups, such as the Fmoc moiety, is essential for ensuring the selective modification of amino acids during peptide coupling reactions. This compound serves as a valuable intermediate in the synthesis of more complex peptides and peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations.

One of the most compelling aspects of this compound is its potential to be developed into a lead candidate for drug discovery. The combination of structural features that enhance binding affinity and selectivity makes it an attractive candidate for further optimization. Researchers are exploring various derivatives of this molecule to improve its pharmacokinetic properties and reduce any potential side effects. The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates for further preclinical testing.

The biological activity of CAS no. 2171883-06-8 has been studied in several cellular and animal models. Initial experiments have shown that it can interact with specific targets involved in disease pathways, leading to modulation of cellular processes such as proliferation and apoptosis. These findings are particularly relevant in the context of oncology research, where inhibitors targeting aberrant signaling pathways are sought after to develop more effective cancer therapies.

The development of new pharmaceuticals relies heavily on the availability of high-quality chemical compounds like 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylcyclohexylformamido}oxy)acetic acid. Its role as a building block in synthetic chemistry allows researchers to construct more complex molecules with tailored properties. The ability to modify specific parts of the molecule while maintaining overall structural integrity is crucial for optimizing drug candidates.

In conclusion, the compound identified by CAS no. 2171883-06-8 represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of innovative treatments for various diseases.